Cas no 600733-91-3 ((R)-3-Amino-2-methyl-butan-2-ol)

• Product Name: (R)-3-Amino-2-methyl-butan-2-ol
• CAS No: 600733-91-3
• MF: C₅H₁₃NO
• MW: 103.162821531296
• MDL: MFCD19216228
• CID: 1083172
• PubChem ID: 10725304
• Update Time: 2025-06-28

(R)-3-Amino-2-methyl-butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-2-methylbutan-2-ol
• (3R)-3-amino-2-methylbutan-2-ol
• (R)-3-Amino-2-methyl-butan-2-ol
• MFCD19216228
• AKOS022179792
• SCHEMBL1153665
• 600733-91-3
• DB-258011
• EN300-1717395
• CS-0341395
• OVKDLPZRDQTOJW-SCSAIBSYSA-N

• MDL： MFCD19216228
• Inchi： 1S/C5H13NO/c1-4(6)5(2,3)7/h4,7H,6H2,1-3H3/t4-/m1/s1
• InChI Key： OVKDLPZRDQTOJW-SCSAIBSYSA-N
• SMILES： OC(C)(C)[C@@H](C)N

Computed Properties

• Exact Mass: 103.099714038g/mol
• Monoisotopic Mass: 103.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on (R)-3-Amino-2-methyl-butan-2-ol

(R)-3-Amino-2-methyl-butan-2-ol: A Comprehensive Overview

The compound (R)-3-Amino-2-methyl-butan-2-ol, also known by its CAS number 600733-91-3, is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, biotechnology, and synthetic chemistry. This compound is characterized by its unique structure, which features a secondary alcohol group and an amino group attached to a branched carbon chain. The stereochemistry of the molecule, specifically the (R) configuration at the chiral center, plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of (R)-3-Amino-2-methyl-butan-2-ol as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The molecule's ability to participate in both nucleophilic and electrophilic reactions makes it an attractive candidate for use in enantioselective synthesis, where the formation of chiral centers is critical.

In the context of biocatalysis, (R)-3-Amino-2-methyl-butan-2-ol has been employed as a substrate in enzymatic reactions to produce enantiopure compounds. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing demand for sustainable and environmentally friendly manufacturing practices. The compound's compatibility with various enzymes, such as amino transferases and oxidoreductases, further underscores its utility in this domain.

The application of (R)-3-Amino-2-methyl-butan-2-ol extends beyond traditional chemical synthesis into the realm of metabolic engineering. Scientists have utilized this compound as a precursor in metabolic pathways to produce high-value biochemicals. For example, it has been used in the biosynthesis of amino acids and other nitrogen-containing compounds, which are essential for pharmaceutical and nutraceutical industries.

From a structural perspective, (R)-3-Amino-2-methyl-butan-2-ol exhibits interesting physical and chemical properties that make it suitable for a wide range of applications. Its molecular weight is approximately 117 g/mol, and it has a melting point of around -50°C, making it stable under various reaction conditions. The compound's solubility in both polar and non-polar solvents further enhances its versatility in different chemical environments.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the behavior of (R)-3-Amino-2-methyl-butan-2-ol at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These studies have also revealed valuable information about its interaction with other molecules, which is critical for understanding its role in complex biological systems.

In terms of safety and handling, (R)-3-Amino-2-methyl-butan-2-ol is generally considered non-hazardous under normal conditions. However, like all chemicals, it should be handled with care to prevent exposure to sensitive areas such as eyes or mucous membranes. Proper ventilation and protective equipment are recommended when working with this compound to ensure safe laboratory practices.

The growing interest in green chemistry has led to increased research on sustainable methods for synthesizing (R)-3-Amino-2-methyl-butan